Cas no 1593387-06-4 (3-(Pyridine-4-carbonyl)oxan-4-one)

• Product Name: 3-(Pyridine-4-carbonyl)oxan-4-one
• CAS No: 1593387-06-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5746977
• PubChem ID: 116012047
• Update Time: 2025-10-28

3-(Pyridine-4-carbonyl)oxan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridine-4-carbonyl)oxan-4-one
• EN300-1126118
• 1593387-06-4
• 4H-Pyran-4-one, tetrahydro-3-(4-pyridinylcarbonyl)-

• Inchi： 1S/C11H11NO3/c13-10-3-6-15-7-9(10)11(14)8-1-4-12-5-2-8/h1-2,4-5,9H,3,6-7H2
• InChI Key： ZASZJCORXVSIOC-UHFFFAOYSA-N
• SMILES： O1CCC(C(C(C2C=CN=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 388.1±42.0 °C(Predicted)
• pka: 7.20±0.20(Predicted)

Additional information on 3-(Pyridine-4-carbonyl)oxan-4-one

3-(Pyridine-4-carbonyl)oxan-4-one: A Comprehensive Overview

3-(Pyridine-4-carbonyl)oxan-4-one, also known by its CAS number 1593387-06-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a pyridine ring and an oxanone moiety, has garnered attention due to its potential applications in drug design and material science. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The molecular structure of 3-(Pyridine-4-carbonyl)oxan-4-one is defined by the presence of a pyridine ring at the 4-position, which is connected to a carbonyl group. This arrangement imparts the compound with distinct electronic properties, enabling it to participate in various chemical reactions. The oxanone moiety further enhances its reactivity, making it a versatile building block in organic synthesis. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, which has been instrumental in exploring its applications.

One of the most promising areas of research involving 3-(Pyridine-4-carbonyl)oxan-4-one is its potential as a precursor in drug development. Studies have shown that this compound can serve as a scaffold for designing bioactive molecules with specific pharmacological properties. For instance, its ability to form hydrogen bonds and engage in π-interactions makes it an ideal candidate for targeting various biological receptors. Recent research has demonstrated its effectiveness in modulating enzyme activity, suggesting its potential role in therapeutic interventions.

In addition to its pharmacological applications, 3-(Pyridine-4-carbonyl)oxan-4-one has also found utility in material science. Its structural features make it suitable for incorporation into polymer systems, where it can enhance the mechanical and thermal properties of the resulting materials. Recent studies have explored its use as a cross-linking agent in polymeric networks, leading to materials with improved durability and stability under harsh conditions.

The synthesis of 3-(Pyridine-4-carbonyl)oxan-4-one typically involves multi-step reactions that require precise control over reaction conditions. Traditional methods often rely on nucleophilic substitution or condensation reactions, but recent innovations have introduced more efficient pathways. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. These advancements have not only made the compound more accessible but also facilitated large-scale production for industrial applications.

From an environmental standpoint, the ecological impact of 3-(Pyridine-4-carbonyl)oxan-4-one has been a subject of recent scrutiny. Studies have evaluated its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems under normal usage conditions. These results are particularly reassuring given the compound's increasing demand across various industries.

In conclusion, 3-(Pyridine-4-carbonyl)oxan-4-one, with its unique chemical properties and diverse applications, continues to be a topic of intense research interest. As advancements in synthetic chemistry and materials science unfold, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.